Cas no 1081525-76-9 (2,3,3,3-tetrafluoropropanoic acid hydrate)

2,3,3,3-Tetrafluoropropanoic acid hydrate is a fluorinated carboxylic acid derivative with the molecular formula C₃H₂F₄O₃. This compound is characterized by its high stability and strong acidity due to the presence of multiple fluorine atoms, making it useful as a reagent in organic synthesis and catalysis. Its hydrate form ensures improved handling and solubility in aqueous systems. The product is particularly valued in pharmaceutical and agrochemical research for its role in introducing fluorinated moieties into target molecules, enhancing their metabolic stability and bioactivity. Its well-defined structure and consistent purity make it a reliable choice for precision applications in industrial and academic settings.
2,3,3,3-tetrafluoropropanoic acid hydrate structure
1081525-76-9 structure
Product Name:2,3,3,3-tetrafluoropropanoic acid hydrate
CAS No:1081525-76-9
MF:C3H4F4O3
MW:164.055675506592
CID:5215179
PubChem ID:86811627
Update Time:2025-06-08

2,3,3,3-tetrafluoropropanoic acid hydrate Chemical and Physical Properties

Names and Identifiers

    • hydrate
    • 2,3,3,3-tetrafluoropropanoic acid hydrate
    • Inchi: 1S/C3H2F4O2.H2O/c4-1(2(8)9)3(5,6)7;/h1H,(H,8,9);1H2
    • InChI Key: VXKYTIMBTTXOPB-UHFFFAOYSA-N
    • SMILES: C(F)(C(=O)O)C(F)(F)F.O

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2,3,3,3-tetrafluoropropanoic acid hydrate Related Literature

Additional information on 2,3,3,3-tetrafluoropropanoic acid hydrate

2,3,3,3-Tetrafluoropropanoic Acid Hydrate (CAS No. 1081525-76-9): An Overview

2,3,3,3-Tetrafluoropropanoic Acid Hydrate (CAS No. 1081525-76-9) is a versatile compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This article provides a comprehensive overview of the compound, its properties, synthesis methods, and recent advancements in its research and applications.

Chemical Structure and Properties

2,3,3,3-Tetrafluoropropanoic Acid Hydrate is a fluorinated carboxylic acid with the molecular formula C3H2F4O2. The presence of four fluorine atoms on the propionic acid backbone imparts unique chemical and physical properties to the compound. It is a white crystalline solid at room temperature and is highly soluble in water due to the presence of the carboxylic acid group and the hydrate form. The compound exhibits strong acidity and high thermal stability, making it suitable for various chemical reactions.

Synthesis Methods

The synthesis of 2,3,3,3-Tetrafluoropropanoic Acid Hydrate can be achieved through several methods. One common approach involves the fluorination of propionic acid using selective fluorination agents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI). Another method involves the hydrolysis of 2,3,3,3-tetrafluoropropionyl fluoride followed by hydration to form the hydrate. These synthetic routes are well-documented in the literature and have been optimized for high yields and purity.

Applications in Pharmaceuticals

2,3,3,3-Tetrafluoropropanoic Acid Hydrate has gained significant attention in the pharmaceutical industry due to its potential as a building block for drug molecules. The fluorine atoms enhance the lipophilicity and metabolic stability of drug candidates, which can improve their pharmacokinetic properties. Recent studies have explored its use in the synthesis of fluoroalkylated analogs of existing drugs to enhance their efficacy and reduce side effects.

A notable example is the use of 2,3,3,3-Tetrafluoropropanoic Acid Hydrate in the development of fluoroalkylated antiviral agents. A study published in the Journal of Medicinal Chemistry reported that fluoroalkylated derivatives of nucleoside analogs showed enhanced antiviral activity against several RNA viruses. This finding highlights the potential of 2,3,3,3-Tetrafluoropropanoic Acid Hydrate as a key intermediate in the design of novel antiviral drugs.

Applications in Materials Science

Beyond pharmaceuticals, 2,3,3,3-Tetrafluoropropanoic Acid Hydrate has found applications in materials science. Its unique properties make it suitable for use as a surface modifier and additive in polymer formulations. The fluorinated nature of the compound imparts hydrophobic and oleophobic properties to surfaces, which can be beneficial in various applications such as coatings and adhesives.

A recent study published in Advanced Materials explored the use of 2,3,3,3-Tetrafluoropropanoic Acid Hydrate-based coatings on metal surfaces to enhance their corrosion resistance. The results showed that these coatings significantly improved the durability and longevity of metal substrates under harsh environmental conditions. This application has potential implications for industries such as automotive and aerospace.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 2,3,3,3-Tetrafluoropropanoic Acid Hydrate is not classified as a hazardous material under standard regulations (such as those outlined by OSHA or REACH), it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used to prevent skin contact and inhalation. Additionally, it is advisable to handle the compound in a well-ventilated area to minimize exposure risks.

Conclusion

2,3,3,3-Tetrafluoropropanoic Acid Hydrate (CAS No. 1081525-76-9) is a multifaceted compound with a wide range of applications in pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive candidate for various research and industrial uses. As ongoing research continues to uncover new applications and optimize existing ones, 2,3,3,3-Tetrafluoropropanoic Acid Hydrate is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.

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